Cas no 2305080-38-8 ((R)-1-Benzyl-3-methyl-[1,4]diazepane)

• Product Name: (R)-1-Benzyl-3-methyl-[1,4]diazepane
• CAS No: 2305080-38-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD31693642
• CID: 4777089
• Update Time: 2026-02-27

(R)-1-Benzyl-3-methyl-[1,4]diazepane Chemical and Physical Properties

Names and Identifiers

• (R)-1-Benzyl-3-methyl-[1,4]diazepane
• SB35726
• (R)-1-Benzyl-3-methyl-1,4-diazepane

• MDL： MFCD31693642
• Inchi： 1S/C13H20N2/c1-12-10-15(9-5-8-14-12)11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11H2,1H3/t12-/m1/s1
• InChI Key： NGECKXKOOXAGCQ-GFCCVEGCSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCN[C@H](C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (R)-1-Benzyl-3-methyl-[1,4]diazepane

(R)-1-Benzyl-3-methyl-[1,4]diazepane: A Comprehensive Overview

The compound (R)-1-Benzyl-3-methyl-[1,4]diazepane, identified by the CAS number 2305080-38-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of [1,4]diazepanes, which are seven-membered rings containing two nitrogen atoms at positions 1 and 4. The presence of a benzyl group at position 1 and a methyl group at position 3 introduces unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of [1,4]diazepane derivatives as promising candidates in drug discovery. The (R) configuration of this compound plays a crucial role in its stereochemical properties, which are essential for its interaction with biological targets. Researchers have demonstrated that the stereochemistry of such compounds can significantly influence their pharmacokinetics and pharmacodynamics.

The synthesis of (R)-1-Benzyl-3-methyl-[1,4]diazepane involves a multi-step process that typically includes ring formation and subsequent functionalization. The use of chiral auxiliaries or asymmetric catalysis has been reported to achieve high enantiomeric excess in the synthesis of this compound. These methods not only enhance the efficiency of the synthesis but also contribute to the overall sustainability of the process.

In terms of biological activity, this compound has shown potential in various assays. For instance, studies have indicated that it exhibits moderate activity against certain enzymes and receptors, making it a valuable tool for further exploration in medicinal chemistry. The methyl group at position 3 contributes to the hydrophobicity of the molecule, which may enhance its ability to penetrate cellular membranes and interact with intracellular targets.

The benzyl group at position 1 not only adds complexity to the structure but also serves as a site for further functionalization. This feature allows chemists to explore various substitution patterns and evaluate their impact on the compound's properties. Recent research has focused on modifying this group to improve solubility, stability, and bioavailability.

From an applications perspective, (R)-1-Benzyl-3-methyl-[1,4]diazepane holds promise in several therapeutic areas. Its structural similarity to known bioactive compounds suggests potential roles in treating conditions such as neurological disorders or inflammatory diseases. However, further preclinical studies are required to validate these hypotheses and establish its efficacy and safety profiles.

In conclusion, (R)-1-Benzyl-3-methyl-[1,4]diazepane is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and stereochemical properties make it an attractive candidate for exploring novel drug leads. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of [1,4]diazepane chemistry and its implications in drug discovery.